2,5-dichloro-N-[[4-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 2,5-dichloro-N-[[4-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C16H11Cl2FN4OS/c17-9-1-6-13(18)12(7-9)15(24)20-8-14-21-22-16(25)23(14)11-4-2-10(19)3-5-11/h1-7H,8H2,(H,20,24)(H,22,25)
• InChI Key: AGMMPROLVNYKRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NNC2=S)CNC(=O)C3=C(C=CC(=C3)Cl)Cl)F
• Molecular Formula: C16H11Cl2FN4OS
• Molecular Weight: 397.3 g/mol

Description

2,5-dichloro-N-[[4-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C16H11Cl2FN4OS and its molecular weight is 397.25. The purity is usually 95%.
BenchChem offers high-quality 2,5-dichloro-N-[[4-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dichloro-N-[[4-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Assisted Synthesis

Research demonstrates the catalyst- and solvent-free synthesis of related heterocyclic amides through microwave-assisted Fries rearrangement. Such methods offer an efficient approach for the regioselective synthesis of compounds, potentially including derivatives of the target chemical, facilitating their use in various applications due to their strategic role as intermediates (Moreno-Fuquen et al., 2019).

Antimicrobial Activity

Derivatives of structurally similar compounds have been synthesized and evaluated for their antimicrobial properties. For instance, acylthioureas related to the target chemical have shown significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains (Limban, Marutescu, & Chifiriuc, 2011). This suggests potential applications of the target compound in the development of novel antimicrobial agents.

Antimicrobial Analog Synthesis

Research into the synthesis of fluorobenzamides containing thiazole and thiazolidine showcases the production of promising antimicrobial analogs. Such studies highlight the role of specific structural features, like the presence of a fluorine atom, in enhancing antimicrobial activity, which could be relevant for derivatives of the target compound (Desai, Rajpara, & Joshi, 2013).

Crystallographic Analysis

The crystallographic analysis of related compounds, which crystallized as ethanol monosolvates, provides insight into their molecular conformations and intermolecular interactions. Such information is crucial for understanding the structural basis of their reactivity and potential applications (Chinthal et al., 2020).